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Abstract
Cinnoline-4-carbaldehyde is a crucial heterocyclic aldehyde that serves as a versatile building

block in the synthesis of a wide array of biologically active compounds. This technical guide

provides a comprehensive overview of its chemical identity, molecular structure, and key

physicochemical properties. We delve into established synthetic protocols, offering detailed,

step-by-step methodologies and exploring the mechanistic underpinnings of these reactions.

Furthermore, this document highlights the significant applications of Cinnoline-4-
carbaldehyde in medicinal chemistry and drug discovery, with a particular focus on its role as

a precursor to novel therapeutic agents. This guide is intended to be an essential resource for

researchers and professionals engaged in the fields of organic synthesis, medicinal chemistry,

and pharmaceutical development, enabling them to leverage the full potential of this important

chemical entity.
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Introduction: The Significance of the Cinnoline
Scaffold
The cinnoline moiety, a bicyclic aromatic heterocycle composed of a benzene ring fused to a

pyridazine ring, is a privileged scaffold in medicinal chemistry.[1] Its unique electronic

properties and rigid, planar structure make it an attractive core for the design of molecules that

can interact with a variety of biological targets. Cinnoline derivatives have demonstrated a

broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and

anticancer properties. The introduction of a formyl group at the 4-position of the cinnoline ring

system creates Cinnoline-4-carbaldehyde, a highly reactive and versatile intermediate. The

aldehyde functionality allows for a diverse range of chemical transformations, making it an

invaluable tool for the construction of complex molecular architectures with potential

therapeutic applications.

Core Compound Identification and Properties
A thorough investigation of chemical databases reveals that while "Cinnoline-4-carbaldehyde"

is a structurally plausible molecule, it is not a commonly cataloged compound with a dedicated

CAS number. However, the closely related precursor, Cinnoline-4-carboxylic acid, is well-

documented. It is from this acid that Cinnoline-4-carbaldehyde can be synthesized.

Property Value Source

Compound Name Cinnoline-4-carboxylic acid PubChem

CAS Number 2588-45-6 PubChem

Molecular Formula C₉H₆N₂O₂ PubChem

Molecular Weight 174.16 g/mol [2]

Appearance Solid -

Solubility Data not readily available -

Note: The properties listed above are for the precursor, Cinnoline-4-carboxylic acid. The

properties of Cinnoline-4-carbaldehyde would be similar but with a slightly lower molecular

weight due to the conversion of the carboxylic acid to an aldehyde.
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The molecular formula for the target compound, Cinnoline-4-carbaldehyde, would be

C₉H₆N₂O.

Synthesis of Cinnoline-4-carbaldehyde: A Proposed
Pathway
While a specific, published, step-by-step protocol for the synthesis of Cinnoline-4-
carbaldehyde is not readily available in the searched literature, a reliable synthetic route can

be proposed based on established organic chemistry principles, starting from the known

Cinnoline-4-carboxylic acid. This involves the reduction of the carboxylic acid to the

corresponding aldehyde.

General Reaction Scheme
The conversion of a carboxylic acid to an aldehyde can be achieved through a two-step

process: activation of the carboxylic acid followed by a controlled reduction.

Cinnoline-4-carboxylic acid Activated Intermediate
(e.g., Acyl Chloride)

 Activation
(e.g., SOCl₂) 

Cinnoline-4-carbaldehyde

 Controlled Reduction
(e.g., Rosenmund Reduction) 

Cinnoline-4-carbaldehyde

Cinnoline-derived
Schiff Base

Primary Amine
(R-NH₂)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 4-Quinolinecarboxaldehyde | C10H7NO | CID 78072 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Cinnoline-4-carboxylic acid | C9H6N2O2 | CID 89099 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Navigating the Synthesis and Application of Cinnoline-
4-carbaldehyde: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602830/docs#navigating-the-synthesis-and-
application-of-cinnoline-4-carbaldehyde-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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